Cas no 1017022-29-5 (4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile)

• Product Name: 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile
• CAS No: 1017022-29-5
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• MDL: MFCD09940210
• CID: 5054586
• PubChem ID: 24701147
• Update Time: 2025-10-30

4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile
• Z1267308215
• 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile

• MDL： MFCD09940210
• Inchi： 1S/C12H11FN2O/c13-11-4-3-9(7-14)6-10(11)8-15-5-1-2-12(15)16/h3-4,6H,1-2,5,8H2
• InChI Key： BZWUHHZCZLUZED-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1CN1C(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile

Research Briefing on 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile (CAS: 1017022-29-5)

4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile (CAS: 1017022-29-5) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique fluorinated benzonitrile core and pyrrolidinone moiety, is being explored for its potential therapeutic applications, particularly in the modulation of neurological targets and enzyme inhibition. Recent studies have highlighted its role as a promising scaffold for the development of novel pharmacological agents.

The molecular structure of 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile features a fluoro-substituted aromatic ring linked to a pyrrolidin-2-one group via a methylene bridge. This structural configuration imparts specific electronic and steric properties, making it a versatile intermediate in the synthesis of bioactive compounds. Researchers have focused on its potential interactions with gamma-aminobutyric acid (GABA) receptors and other central nervous system (CNS) targets, given the known pharmacological activities of similar fluorinated benzonitrile derivatives.

Recent advancements in the study of this compound include its evaluation as a precursor in the synthesis of kinase inhibitors and modulators of ion channels. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of certain kinase inhibitors, suggesting its utility in targeted cancer therapies. Additionally, preclinical investigations have explored its neuroprotective effects in models of neurodegenerative diseases, though further validation is required to confirm these findings.

In terms of synthetic accessibility, 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile can be prepared via a multi-step organic synthesis route, starting from commercially available fluorobenzonitrile derivatives. Optimization of its synthetic pathway has been a focus of recent research, with efforts directed toward improving yield and purity while reducing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being investigated to enhance the sustainability of its production.

Despite its promising attributes, challenges remain in the clinical translation of 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile. Pharmacokinetic studies indicate moderate bioavailability and metabolic stability, necessitating further structural modifications to improve its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its development as a therapeutic agent.

In conclusion, 4-Fluoro-3-[(2-oxopyrrolidin-1-yl)methyl]benzonitrile represents a compelling candidate for future drug development, with applications spanning oncology, neurology, and beyond. Ongoing research aims to elucidate its mechanistic pathways and optimize its pharmacological profile, paving the way for its potential inclusion in clinical trials. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives.